BRCA1
Target Description
BRCA1 (BReast CAncer gene 1) is a human tumor suppressor gene that plays a critical role in DNA repair, maintaining genomic stability. Mutations in BRCA1 are associated with an increased risk of hereditary breast cancer, ovarian cancer, prostate cancer, and pancreatic cancer. Its protein product participates in homologous recombination, ensuring accurate repair of double-strand DNA breaks. Genetic testing for BRCA1 mutations is crucial for risk assessment and guiding personalized prevention and treatment strategies in affected individuals and families.
Related Compounds
Isodorsmanin A
Isodorsmanin A
CAS: 118266-99-2
9-Deoxygoniopypyrone
9-Deoxygoniopypyrone
CAS: 136685-37-5
Dregeoside A11
Dregeoside A11
CAS: 89020-11-1
Furowanin A
Furowanin A
CAS: 911004-72-3
10-氨基喜树碱
10-Aminocamptothecin
CAS: 86639-63-6
10-脱乙酰巴卡亭 III
10-deacetylbaccatin III
CAS: 32981-86-5
10-去乙酰紫杉醇
10-Deacetyltaxol
CAS: 78432-77-6
10-甲氧基喜树碱
10-Methoxycamptothecin
CAS: 19685-10-0
4'-去甲基表鬼臼毒素
4'-Demethylepipodophyllotoxin
CAS: 6559-91-7
7-表紫杉醇
7-Epitaxol
CAS: 105454-04-4
7-乙基喜树碱
7-Ethylcamptothecin
CAS: 78287-27-1
升麻苷H1
Cimicifugoside H1
CAS: 163046-73-9
8-甲氧基异欧前胡内酯
Cnidilin
CAS: 14348-22-2
辽东楤木皂苷X
Congmunoside X
CAS: 344911-90-6
克班宁
Crebanine
CAS: 25127-29-1
葫芦素B
Cucurbitacin B
CAS: 6199-67-3
莪术醇
Curcumol
CAS: 4871-97-0
苦苏花皂苷C
Cussosaponin C
CAS: 366814-42-8
D-荷包牡丹碱
D-Dicentrine
CAS: 517-66-8
石斛酚(中检院名)
3',4-Dihydroxy-3,5'-dimethoxybibenzyl
CAS: 83088-28-2
多西他赛
Docetaxel
CAS: 114977-28-5
蓝蓟定
Echimidine
CAS: 520-68-3
旱莲苷A
Ecliptasaponin A
CAS: 78285-90-2
蒽贝素
Embelin
CAS: 550-24-3
大黄素-8-葡萄糖苷
Emodin-8-glucoside
CAS: 23313-21-5
杜鹃素
Farrerol
CAS: 24211-30-1
软木三萜酮
Friedelin
CAS: 559-74-0
戈米辛D
Gomisin D
CAS: 60546-10-3
纤细薯蓣皂苷
Gracillin
CAS: 19083-00-2
革叶常春藤皂苷E
Hederacolchiside E
CAS: 33783-82-3
常春藤皂苷B
Hederasaponin B
CAS: 36284-77-2
竹红菌甲素
hypocrellin A
CAS: 77029-83-5
叶下珠次素
Hypophyllanthin
CAS: 33676-00-5
盐酸依立替康
Irinotecan Hydrochloride
CAS: 100286-90-6
次野鸢尾黄素
Irisflorentin
CAS: 41743-73-1
岩大戟内酯B
Jolkinolide B
CAS: 37905-08-1
芦西定
Lucidin
CAS: 478-08-0
盐酸拓扑替康
Topotecan Hydrochloride
CAS: 119413-54-6
鹰嘴豆芽素A
Biochanin A
CAS: 491-80-5
蟾毒它灵
Bufotalin
CAS: 471-95-4
小豆蔻明
Cardamonin
CAS: 19309-14-9
白杨素
Chrysin
CAS: 480-40-0
华蟾毒它灵
Cinobufotalin
CAS: 1108-68-5
杯苋甾酮
Cyasterone
CAS: 17086-76-9
去甲氧基姜黄素
Demethoxycurcumin
CAS: 22608-11-3
薯蓣皂苷
Dioscin
CAS: 19057-60-4
香叶木素-7-O-葡萄糖苷
Diosmetin-7-glucoside
CAS: 20126-59-4
异泽兰黄素
Eupatilin
CAS: 22368-21-4
藤黄酸
Gambogic acid
CAS: 2752-65-0
Garcinone D
Garcinone D
CAS: 107390-08-9
京尼平
Genipin
CAS: 6902-77-8
光甘草定
Glabridin
CAS: 59870-68-7
扁柏双黄酮
Hinokiflavone
CAS: 19202-36-9
欧前胡素
Imperatorin
CAS: 482-44-0
异欧前胡素
Isoimperatorin
CAS: 482-45-1
10 -羟基喜树碱醋酸盐
10-Hydroxycamptothecin acetate
CAS: 951770-22-2
1－乙酸基－5－去乙酰基－巴卡亭 I
1-acetoxy-5-deacetylbaccatin I
CAS: 119120-27-3
粗壮女贞苷N
Ligurobustoside N
CAS: 583058-07-5
苦参醇F
Kushenol F
CAS: 97938-30-2
圆叶肿柄菊素D-3-甲醚
Tirotundin 3-O-methyl ether
CAS: 1454840-36-8
大花红天素
Crenulatin
CAS: 63026-02-8
棘木苷
Cornoside
CAS: 40661-45-8
通关藤皂苷D
Tenacissoside D
CAS: 107347-57-9
白头翁皂苷E2
Pulchinenoside E2
CAS: 244202-36-6
海波拉亭-7-O-β-D-吡喃葡萄糖苷
Hypolaetin 7-O-glucoside
CAS: 32455-43-9
通关藤皂苷B
Tenacissoside B
CAS: 107424-13-5
6'-羟基-3,4,2',3',4'-五甲氧基查尔酮
6'-Hydroxy-3,4,2',3',4'-pentamethoxychalcone
CAS: 114021-62-4
(+)-反式-白花前胡内酯
(+)-trans-Khellactone
CAS: 20516-17-0
Cordifolioside A
Cordifolioside A
CAS: 155179-20-7
玫瑰石斛素
Crepidatin
CAS: 101508-50-3
鸦胆子苷F
Yadanzioside F
CAS: 95258-11-0
丝石竹皂苷元
Gypsogenin
CAS: 639-14-5
(2"S)-2",3"-二氢迪丽卡黄酮
(2"S)-2",3"-Dihydrodelicaflavone
CAS: 3035699-17-0
Vindorosine
Vindorosine
CAS: 5231-60-7
里卡灵B
Licarin B
CAS: 51020-87-2
青榆烯C
Lacinilene C
CAS: 41653-72-9
杜克苷A
Dulcoside A
CAS: 64432-06-0
20(R)-25-羟基原人参三醇
20(R)-25-Hydroxyprotopanaxatiol
CAS: 113539-03-0
异补骨脂黄酮
Isobavachin
CAS: 31524-62-6
Trikamsteroside D
Trikamsteroside D
CAS: 952579-36-1
苦鬼臼脂毒酮
Picropodophyllotoxone
CAS: 477-48-5
去甲蟛蜞菊内酯-7-硫酸酯
Demethylwedelolactone sulfate
CAS: 1318240-80-0
华蟾毒精醇
Cinobufaginol
CAS: 6691-83-4
大泽明素
Macrozamin
CAS: 6327-93-1
红毛七皂苷D
Cauloside D
CAS: 12672-45-6
异千金子素
Isoeuphorbetin
CAS: 50886-61-8
安丝菌素 P3
Ansamitocin P3
CAS: 66584-72-3
王百合苷D
Regaloside D
CAS: 120601-66-3
王百合苷A
Regaloside A
CAS: 114420-66-5
灵芝酸J
Ganoderic acid J
CAS: 100440-26-4
紫萁酮
Osmundacetone
CAS: 123694-03-1
达木林 B
Damulin B
CAS: 1202868-75-4
王百合苷 H
Regaloside H
CAS: 126239-77-8
通关藤苷X
Tenacissoside X
CAS: 875057-87-7
Yuanamide
Yuanamide
CAS: 102421-42-1
光泽汀-3-O-樱草糖苷
Lucidin 3-O-Primeveroside
CAS: 29706-59-0
拟人参皂苷 RC1
Pseudoginsenoside RC1
CAS: 102805-32-3
芫花酯乙
Yuanhuadine
CAS: 76402-66-9
1-异倒捻子素
1-Isomangostin
CAS: 19275-44-6
灵芝酸A乙酯
Ethyl ganoderate A
CAS: 2242593-18-4
里卡灵A
Licarin A
CAS: 51020-86-1
拓扑替康
Topotecan
CAS: 123948-87-8
9-硝基喜树碱
9-Nitrocamptothecin
CAS: 86639-62-5
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
CAS: 214769-96-7
10-去乙酰-7-木糖紫杉醇
10-Deacetyl-7-xylosyl paclitaxel
CAS: 90332-63-1
认知障碍
Cognitive Impairment
乳腺癌
Breast cancer
抗肿瘤
Antitumor
卵巢癌
Ovarian cancer
癌症
Cancer
乳腺癌防治
Breast cancer prevention and control
卵巢上皮性癌
Epithelial Ovarian Cancer
遗传性肿瘤综合征
Hereditary Cancer Syndromes
DNA损伤相关基因突变
DNA Damage-Associated Gene Mutations
DNA损伤相关癌症
DNA Damage-Associated Cancers
多药耐药相关肿瘤
Multidrug-Resistant Cancers